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Compound of Interest

Compound Name: 3-chloro-4-methylpentan-2-one

Cat. No.: B2372270

Essential Safety and Handling Guide for 3-
chloro-4-methylpentan-2-one

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the proper handling and

disposal of 3-chloro-4-methylpentan-2-one. Adherence to these procedures is essential for
ensuring laboratory safety and regulatory compliance.

Hazard Summary

3-chloro-4-methylpentan-2-one is a hazardous chemical with the following GHS
classifications:

Flammable liquid and vapor[1]

Harmful if swallowed[1]

Causes skin irritation[1][2]

Causes serious eye irritation[1][2]

Harmful if inhaled[1]
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e May cause respiratory irritation[2]

Prolonged or repeated exposure may cause damage to organs, specifically targeting the lungs,

nervous system, and mucous membranes][3].

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-chloro-4-

methylpentan-2-one:

Protection Type

Specific PPE Required

Guidelines and Remarks

Eye/Face Protection

Chemical splash goggles or a
full-face shield worn over

safety glasses.

Must conform to EN 166 (EU)
or NIOSH (US) standards.[4]

Hand Protection

Chemically resistant gloves
(e.g., Neoprene or Butyl
rubber).

Nitrile gloves may offer limited
protection against ketones and
should be used with caution.[5]
[6] Always inspect gloves for
integrity before use and
practice proper removal
technique to avoid skin

contact.[4]

Body Protection

Flame-retardant lab coat and

closed-toe shoes.

Long pants should be worn to
cover all exposed skin on the

legs.[7]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical

fume hood.

If ventilation is inadequate or
exposure limits are exceeded,
a NIOSH-approved respirator
with an appropriate organic
vapor cartridge is required.[4]

[7]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:
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Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents.

Verify the availability and functionality of an emergency eyewash station and safety shower.
Don all required PPE as specified in the table above.

. Handling:

Conduct all transfers and manipulations of 3-chloro-4-methylpentan-2-one within a certified
chemical fume hood.

Ground and bond all containers and receiving equipment to prevent static discharge.[8]

Use only non-sparking tools.

Avoid direct contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.[8]

Keep away from sources of ignition such as heat, sparks, and open flames.[8][9]

. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials.[8][10][11]
The storage container must be tightly sealed.[8][10][11]

Disposal Plan

1.

Waste Collection:

All waste containing 3-chloro-4-methylpentan-2-one, including contaminated consumables
(e.g., pipette tips, gloves), must be collected in a dedicated, properly labeled hazardous
waste container.[4]

The container should be clearly marked as "Hazardous Waste: 3-chloro-4-methylpentan-2-

one".
Do not mix this waste with other chemical waste streams.[4]

. Waste Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.[8]

All chemical waste disposal must be conducted in strict accordance with local, state, and
federal regulations.[4]

Under no circumstances should this chemical be disposed of down the drain.[11]
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Experimental Workflow for Handling 3-chloro-4-
methylpentan-2-one
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Caption: Workflow for the safe handling and disposal of 3-chloro-4-methylpentan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b2372270?utm_src=pdf-body
https://www.benchchem.com/product/b2372270?utm_src=pdf-body
https://www.benchchem.com/product/b2372270?utm_src=pdf-body-img
https://www.benchchem.com/product/b2372270?utm_src=pdf-body
https://www.benchchem.com/product/b2372270?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2372270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. 3-Chloro-4-methylpentan-2-one | C6H11CIO | CID 11815886 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 4-Chloro-4-methylpentan-2-one | C6H11CIO | CID 15564184 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. actylislab.com [actylislab.com]

4. benchchem.com [benchchem.com]
5. sjsu.edu [sjsu.edu]

6. hsa.ie [hsa.ie]

7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

8. fishersci.com [fishersci.com]

9. dept.harpercollege.edu [dept.harpercollege.edu]

10. 3-CHLORO-2,4-PENTANEDIONE - Safety Data Sheet [chemicalbook.com]
11. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-chloro-4-
methylpentan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2372270#personal-protective-equipment-for-
handling-3-chloro-4-methylpentan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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